Cas no 2172372-43-7 (2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}ethyl)sulfanylacetic acid)

• Product Name: 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}ethyl)sulfanylacetic acid
• CAS No: 2172372-43-7
• MF: C₂₇H₂₆N₂O₅S
• MW: 490.570745944977
• CID: 6206816
• PubChem ID: 165536036
• Update Time: 2025-05-20

2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}ethyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}ethyl)sulfanylacetic acid
• EN300-1514188
• 2172372-43-7
• 2-[(2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methylphenyl]formamido}ethyl)sulfanyl]acetic acid

• Inchi： 1S/C27H26N2O5S/c1-17-10-11-24(22(14-17)26(32)28-12-13-35-16-25(30)31)29-27(33)34-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-11,14,23H,12-13,15-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： IHFUSGLRFIQSNM-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CCNC(C1C=C(C)C=CC=1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 490.15624311g/mol
• Monoisotopic Mass: 490.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 130Ų

Additional information on 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}ethyl)sulfanylacetic acid

Compound CAS No. 2172372-43-7: 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}ethyl)sulfanylacetic Acid

The compound with CAS No. 2172372-43-7, known as 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}ethyl)sulfanylacetic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a sulfanylacetic acid moiety, and a 5-methylphenyl substituent. These structural features make it a versatile building block for various applications in drug discovery, peptide synthesis, and advanced materials development.

Recent studies have highlighted the potential of this compound as a key intermediate in the synthesis of bioactive molecules. The Fmoc group, a well-known protecting group in peptide chemistry, plays a crucial role in controlling the reactivity of the amine functionality during synthesis. This feature has been exploited in the development of novel peptide-based therapeutics, where precise control over side-chain reactivity is essential. The integration of the sulfanylacetic acid moiety further enhances the compound's versatility, enabling it to participate in diverse chemical transformations, including thioether formation and cross-coupling reactions.

In addition to its role in organic synthesis, this compound has shown promise in materials science applications. Researchers have demonstrated that derivatives of this compound can be used to construct advanced polymers with tailored electronic and mechanical properties. The 5-methylphenyl substituent contributes to the aromatic stability of the molecule, which is critical for applications requiring thermal and chemical resistance. Recent advancements in polymer chemistry have leveraged this stability to develop high-performance materials for use in electronics and optoelectronics.

The synthesis of CAS No. 2172372-43-7 involves a multi-step process that combines principles from classical organic chemistry with modern catalytic methodologies. Key steps include the formation of the Fmoc-amide bond, which is typically achieved through coupling reactions using carbodiimides or mixed carbonates as coupling agents. The introduction of the sulfanylacetic acid group requires careful optimization to ensure high yields and selectivity. Recent innovations in catalysis have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR, IR, and mass spectrometry. These studies have provided valuable insights into its molecular structure and reactivity patterns. For instance, ¹H NMR spectroscopy has revealed distinct signals corresponding to the Fmoc group, the sulfanylacetic acid moiety, and the aromatic ring system. Such detailed structural information is essential for confirming the identity of the compound and ensuring its purity prior to use in downstream applications.

Looking ahead, ongoing research aims to further expand the utility of this compound by exploring its potential in bioconjugation chemistry and drug delivery systems. The combination of its functional groups makes it an ideal candidate for designing bioactive molecules with enhanced pharmacokinetic properties. For example, researchers are investigating its use as a linker in antibody-drug conjugates (ADCs), where precise control over drug loading is critical for therapeutic efficacy.

In conclusion, CAS No. 2172372-43-7, or 2-(2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methylphenylformamido}ethyl)sulfanylacetic acid, represents a cutting-edge chemical entity with broad applicability across multiple disciplines. Its unique structure enables it to serve as a versatile building block for advancing both fundamental research and industrial applications. As scientific understanding continues to grow, this compound is poised to play an increasingly important role in shaping future innovations in organic synthesis and materials science.